1-(4-Chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)-4-hydroxy-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C11H8ClN3O3/c12-6-1-3-7(4-2-6)15-9(17)5-8(16)10(14-15)11(13)18/h1-5,16H,(H2,13,18)
• InChI Key: YKKLSLWNJUXRGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=O)C=C(C(=N2)C(=O)N)O)Cl
• Molecular Formula: C11H8ClN3O3
• Molecular Weight: 265.65 g/mol

Description

1-(4-Chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxamide (hereafter referred to as CPHP) is a compound that is gaining attention in the scientific community due to its potential applications in drug discovery and development. CPHP is a synthetic molecule that is composed of a nitrogen-containing heterocyclic ring structure and a phenyl group. This structure gives CPHP unique properties that make it an attractive candidate for pharmaceutical and medicinal research.

Scientific Research Applications

Chemical Structure and Properties

The compound exhibits a complex chemical structure, characterized by extensive intramolecular hydrogen bonds. For instance, derivatives like N-(4-chlorophenyl)-4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide are stabilized by these bonds. The 4-chloro derivative, in particular, forms dimeric pairs through intermolecular N-H...O hydrogen bonds, creating a distinct 14-membered ring structure (Siddiqui et al., 2008).

Synthesis and Reactivity

The synthesis processes of compounds related to this chemical have been extensively studied. For example, a reaction involving ethyl α-diazo-β-oxo-5-(4-chloro-2-methylthiopyrimidine) propionate and hydrazine hydrate leads to the formation of structurally similar compounds. The intricate reaction pathways and structural transformations highlight the compound's potential in synthetic organic chemistry and its role in forming complex molecular structures (Kimura et al., 1976).

Crystallography and Structural Analysis

The compound's derivatives have been the subject of crystallographic studies to elucidate their molecular structures. For instance, the synthesis and crystal structure analysis of N-tert-butyl-N′-(2,4-dichlorobenzoyl)-N-[1-(4-chlorophenyl)-1,4-dihydro-6-methylpyridazine-4-oxo-3-carbonyl]hydrazine reveal intricate details about the molecular conformation and the intermolecular interactions, such as hydrogen bonding, that stabilize the structure (Zou Xia, 2001).

Application in Hybridizing Agents

In agricultural chemistry, derivatives of this compound have been used in the synthesis of hybridizing agents for crops like wheat. This showcases the compound's potential utility in enhancing agricultural productivity and crop improvement (Geng Zeng-yan, 2011).